Cas no 306761-54-6 (2-[4-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: 2-[4-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 306761-54-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD14708149
• CID: 300048
• PubChem ID: 22337579
• Update Time: 2025-10-28

2-[4-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a,a-dimethyl-4-(trifluoromethyl)-
• 1-[4-(Trifluoromethyl)phenyl]-1-methylethylamine
• 1-METHYL-1-(4-TRIFLUOROMETHYLPHENYL)ETHYLAMINE
• 2-[4-(trifluoromethyl)phenyl]propan-2-amine
• 1-(4-trifluoromethylphenyl)-1-methylethylamine
• 2-[4-(trifluoromethyl)phenyl]-2-propanamine
• 2-[4-(trifluoromethyl)phenyl]prop-2-ylamine
• I10777
• 2-(4-(TRIFLUOROMETHYL)PHENYL)PROPAN-2-AMINE
• SCHEMBL963755
• EN300-373858
• CS-0077323
• TS-02890
• AKOS012085103
• MFCD09258816
• AB49776
• 1-methyl-1-[4-(trifluoromethyl)phenyl]ethylamine
• DTXSID00624947
• 306761-54-6
• DB-301421

• MDL： MFCD14708149
• Inchi： 1S/C10H12F3N/c1-9(2,14)7-3-5-8(6-4-7)10(11,12)13/h3-6H,14H2,1-2H3
• InChI Key： BZZQAWGDEQZOOF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)(C)N)(F)F

Computed Properties

• Exact Mass: 203.09200
• Monoisotopic Mass: 203.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 219.7±35.0 °C at 760 mmHg
• Flash Point: 91.3±10.6 °C
• Refractive Index: 1.461
• PSA: 26.02000
• LogP: 3.59950
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-[4-(trifluoromethyl)phenyl]propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[4-(trifluoromethyl)phenyl]propan-2-amine

Comprehensive Overview of 2-[4-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 306761-54-6)

2-[4-(Trifluoromethyl)phenyl]propan-2-amine, with the CAS number 306761-54-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of arylalkylamines, characterized by a phenyl ring substituted with a trifluoromethyl group and an amine functional group. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

The growing interest in 2-[4-(trifluoromethyl)phenyl]propan-2-amine is driven by its potential applications in neuropharmacology and medicinal chemistry. Researchers are exploring its role in modulating neurotransmitter systems, which aligns with current trends in mental health therapeutics and cognitive enhancement. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for drug discovery. This property is particularly relevant in the context of blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic perspective, CAS 306761-54-6 is often utilized as a building block for more complex molecules. Its amine functionality allows for versatile chemical modifications, enabling the creation of derivatives with tailored pharmacological profiles. Recent studies have highlighted its utility in designing selective serotonin reuptake inhibitors (SSRIs) and other psychoactive compounds, reflecting the broader demand for precision medicine solutions. The compound's structural versatility also makes it a subject of interest in computational chemistry and molecular modeling.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthesis routes for 2-[4-(trifluoromethyl)phenyl]propan-2-amine. The incorporation of catalysis and solvent-free reactions aligns with global efforts to reduce the environmental impact of chemical manufacturing. This focus on sustainable synthesis resonates with the increasing consumer and regulatory demand for environmentally responsible practices in the pharmaceutical industry.

The analytical characterization of 306761-54-6 involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its application in high-throughput screening and drug discovery pipelines. The compound's spectroscopic properties are also of interest to researchers developing novel detection methods for trace analysis.

Market trends indicate a rising demand for custom synthesis and contract research services involving 2-[4-(trifluoromethyl)phenyl]propan-2-amine. Pharmaceutical companies and academic institutions are seeking reliable suppliers of this high-purity intermediate to accelerate their R&D efforts. The compound's relevance in personalized medicine and targeted therapy further underscores its commercial potential. Additionally, its applications in radiopharmaceuticals and molecular imaging are being explored, opening new avenues for diagnostic and therapeutic innovations.

In summary, 2-[4-(trifluoromethyl)phenyl]propan-2-amine (CAS 306761-54-6) represents a multifaceted compound with significant implications for modern science. Its structural uniqueness, pharmacological potential, and synthetic adaptability make it a cornerstone in contemporary chemical and pharmaceutical research. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing healthcare solutions and technological breakthroughs.